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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzamide

CAS No.: 1117843-17-0

Cat. No.: B3033661

Get Quote

Executive Summary: The "Immediate Action" Card
Compound Identity: 4-Chloro-2-methylbenzamide (Solid) Primary Hazard Class: Irritant

(Skin/Eye/Respiratory), Potentially Harmful if Swallowed.[1][2] Critical Control Point:Dust

Management. The primary risk vector is inhalation of fine particulate matter during weighing

and potential transdermal absorption if solubilized in organic carriers.
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Parameter Standard Requirement Critical Note

Gloves (Solid) Nitrile (Min 0.11 mm / 4 mil)
Inspect for pinholes; change

immediately if wet.[1]

Gloves (Solution) Solvent Dependent

If dissolved in

DCM/Chloroform, standard

nitrile is insufficient. Use PVA

or Silver Shield®.

Eye Protection Chemical Splash Goggles

Safety glasses are inadequate

for fine powders that can drift

behind lenses.

Respiratory Fume Hood (Primary)

Use N95/P100 only if

engineering controls (hood)

are unavailable.

Waste Stream Halogenated Organic

DO NOT mix with non-

halogenated solvents or

aqueous acid/base streams.[3]

Risk Assessment & Hazard Profiling
Scientific Rationale: Effective PPE selection is not about compliance; it is about understanding

the physicochemical interaction between the compound and the barrier material.

Physicochemical Hazards
State: Solid (Powder/Crystals).

Lipophilicity: The chlorine substituent at the para position increases lipophilicity compared to

the parent benzamide. This enhances the compound's ability to penetrate the stratum

corneum (outer skin layer) if dissolved in a carrier solvent like DMSO or Methanol.

Reactivity: Generally stable, but amides can hydrolyze in the presence of strong

acids/bases. The chlorine atom renders the waste strictly "Halogenated," requiring high-

temperature incineration disposal protocols.[1]
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GHS Classification (Typical for Class)
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2]

H302: Harmful if swallowed (Treat as toxic until specific LD50 is verified).

The PPE Matrix: Barrier Selection Logic
A. Hand Protection (The "Solvent Effect")
The most common error in handling benzamides is assuming one glove type fits all stages of

the experiment.

Stage 1: Dry Solid Handling

Material: Nitrile Rubber.

Thickness: Minimum 4 mil (0.11 mm).

Protocol: Double gloving is recommended.[5]

Inner Glove: Bright color (e.g., orange/blue).

Outer Glove: Contrasting color (e.g., white/purple).[6]

Why? This provides immediate visual confirmation of a breach.

Stage 2: Solubilized Handling (The Danger Zone)

Once dissolved, the solvent dictates the PPE, not the solute. 4-Chloro-2-
methylbenzamide is often dissolved in DMSO, Methanol, or Dichloromethane (DCM).[1]

If in DMSO/Methanol: Nitrile is generally acceptable (breakthrough >480 min).

If in DCM/Chloroform: Nitrile degrades in <5 minutes. You MUST use Polyvinyl Alcohol

(PVA) or Laminate (Silver Shield/4H) gloves.
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B. Respiratory & Eye Protection
Engineering Control: All weighing should occur inside a chemical fume hood or a powder

containment balance enclosure.

Eye Protection:Indirect Vent Splash Goggles.[1]

Mechanism:[1][2][6][7][8] Fine powders are driven by static electricity. They can bypass the

side-shields of standard safety glasses.[1] Goggles form a seal that prevents dust entry.

Operational Protocol: Step-by-Step
Phase 1: Weighing & Transfer

Static Control: Benzamides are prone to static charge. Use an ionizing bar or anti-static gun

on the spatula and weigh boat before transfer to prevent "flying powder."

Sash Height: Lower the fume hood sash to the marked "Safe Operating Level" (usually 18

inches) to ensure face velocity is sufficient (100 fpm) to capture dust.

Transfer: Use a disposable funnel for transferring solid into flasks. Do not pour from a wide-

mouth jar directly into a narrow-neck flask.

Phase 2: Solubilization
Solvent Addition: Add solvent to the solid, not solid to the solvent. This prevents the

displacement of liquid (splash back) caused by the rapid addition of powder.

Venting: If using a sealed vial, vent the container with a needle (if appropriate for the scale)

or open slowly after agitation to release pressure built up by exothermic solvation heat.

Phase 3: Decontamination
Wet Wipe Method: Do not sweep dry powder. Wet a paper towel with a compatible solvent

(e.g., ethanol or water) and wipe the balance area.

Glove Removal: Use the "Beak Method" (pulling one glove off by the cuff, balling it into the

other hand, and peeling the second glove over the first) to contain any residue inside the

glove.
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Disposal & Waste Management
Strict Segregation Rule: The presence of the Chlorine atom (Cl) mandates this waste goes to

the Halogenated stream.

Waste Category Contents Disposal Method

Solid Waste
Contaminated gloves, weigh

boats, paper towels.[1]

Double-bag in clear

polyethylene; Label

"Hazardous Solid Waste -

Halogenated."[1]

Liquid Waste
Mother liquors, reaction

mixtures.

Halogenated Organic Waste

Carboy. Do not mix with

aqueous acids.[3]

Sharps
Needles used for

venting/transfer.

Puncture-proof sharps

container (incineration track).

[1]

Visualizing the Safety Workflow
The following diagram illustrates the decision logic for PPE selection based on the physical

state of the compound.
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START: Handling 4-Chloro-2-methylbenzamide

Determine Physical State

Solid / Powder Solution / Liquid

Engineering Control:
Fume Hood / Balance Enclosure

PPE Requirement:
Nitrile Gloves (Double) + Goggles

Risk: Static Dust
Action: Use Ionizer / Wet Wipe

Disposal: Halogenated Waste Stream
(High Temp Incineration)

Identify Carrier Solvent

Polar (DMSO, MeOH, Water) Halogenated (DCM, Chloroform)

PPE: Standard Nitrile Gloves PPE: Laminate / PVA Gloves
(Nitrile Permeates in <5 min)

Click to download full resolution via product page

Figure 1: PPE Decision Tree.[1] Note the critical divergence in glove selection based on the

carrier solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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